Cas no 1537506-41-4 (2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid)

• Product Name: 2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid
• CAS No: 1537506-41-4
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• CID: 4816301
• Update Time: 2025-06-11

2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C5H5ClN2O2/c1-2-3(4(9)10)8-5(6)7-2/h1H3,(H,7,8)(H,9,10)
• InChI Key： KVGITPRRBIIXLB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid

Professional Introduction to 2-Chloro-4-methyl-1H-imidazole-5-carboxylic Acid (CAS No. 1537506-41-4)

2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid, with the CAS number 1537506-41-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound features a chlorinated imidazole ring system, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and carboxylic acid functional groups provides multiple reactive sites, enabling diverse chemical modifications and applications in drug development.

The< strong>imidazole core is a well-known scaffold in medicinal chemistry, renowned for its role in numerous pharmacologically relevant compounds. Its planar structure and ability to form hydrogen bonds make it an excellent candidate for designing molecules with specific biological activities. In particular, the substitution pattern of< strong>2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid contributes to its unique chemical properties and reactivity, making it a versatile building block for synthetic chemists.

Recent advancements in the pharmaceutical industry have highlighted the importance of< strong>2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid in the development of novel therapeutic agents. The compound has been extensively studied for its potential applications in the synthesis of inhibitors targeting various disease pathways. For instance, researchers have explored its utility in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The chloro and carboxylic acid groups on the imidazole ring allow for selective modifications, enabling the design of molecules with enhanced binding affinity and selectivity.

In addition to its role in anticancer drug development, 2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid has shown promise in other therapeutic areas. Studies have demonstrated its potential as a precursor for synthesizing compounds with antimicrobial and anti-inflammatory properties. The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry, particularly in the quest for new antibiotics and anti-inflammatory agents.

The synthesis of< strong>2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic versatility. The chlorination and carboxylation processes are critical steps that determine the final properties of the compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also open up new avenues for structural diversification.

The< strong>CAS number 1537506-41-4 serves as a unique identifier for this compound, ensuring accurate documentation and classification within scientific literature and databases. This standardized nomenclature is essential for researchers to locate relevant information and share their findings effectively. The CAS registry number also facilitates regulatory compliance and quality control measures in pharmaceutical manufacturing.

Ongoing research continues to uncover new applications for< strong>2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid. Innovations in computational chemistry and high-throughput screening techniques are accelerating the discovery of novel derivatives with improved pharmacological profiles. These efforts are expected to lead to the development of next-generation therapeutics that address unmet medical needs.

The< strong>imidazole moiety, a key structural feature of this compound, is widely recognized for its biological significance. Imidazole derivatives exhibit a broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The combination of chloro and carboxylic acid functionalities enhances its potential as a pharmacophore, allowing for tailored modifications to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion, 2-Chloro-4-methyl-1H-imidazole-5-carboxylic acid (CAS No. 1537506-41-4) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and synthetic accessibility make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in advancing medical science and improving patient outcomes.